Cas no 1521953-71-8 (2-(4-chloro-3-methoxyphenyl)propan-2-amine)

• Product Name: 2-(4-chloro-3-methoxyphenyl)propan-2-amine
• CAS No: 1521953-71-8
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5920047
• PubChem ID: 70194519
• Update Time: 2025-11-05

2-(4-chloro-3-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methoxyphenyl)propan-2-amine
• SCHEMBL7807960
• 1521953-71-8
• AKOS018255174
• EN300-1981230

• Inchi： 1S/C10H14ClNO/c1-10(2,12)7-4-5-8(11)9(6-7)13-3/h4-6H,12H2,1-3H3
• InChI Key： DZMIDYMFHSMBCT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C(C)(C)N

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-chloro-3-methoxyphenyl)propan-2-amine

Introduction to 2-(4-chloro-3-methoxyphenyl)propan-2-amine (CAS No. 1521953-71-8)

2-(4-chloro-3-methoxyphenyl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1521953-71-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by its unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-(4-chloro-3-methoxyphenyl)propan-2-amine consists of a phenyl ring substituted with both a chloro group at the 4-position and a methoxy group at the 3-position, linked to a propylamine moiety. This specific arrangement imparts distinct electronic and steric properties, which are critical for its reactivity and potential applications in drug development. The presence of the chloro and methoxy substituents enhances the compound's ability to participate in various chemical transformations, making it a versatile building block for synthetic chemists.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(4-chloro-3-methoxyphenyl)propan-2-amine. Researchers have been investigating its role as a precursor in the synthesis of novel therapeutic agents targeting various diseases. One particularly promising area of research involves its application in the development of small-molecule inhibitors for enzymes involved in metabolic pathways. These enzymes play crucial roles in conditions such as diabetes, obesity, and cardiovascular diseases, making them attractive targets for drug intervention.

Moreover, studies have begun to uncover the compound's potential in oncology research. The unique structural features of 2-(4-chloro-3-methoxyphenyl)propan-2-amine suggest that it may interact with biological targets involved in cancer cell proliferation and survival. Preliminary experiments have shown that derivatives of this compound exhibit inhibitory effects on certain kinases, which are key players in cancer signaling pathways. While further research is needed to fully elucidate its mechanism of action, these findings highlight its potential as a lead compound for developing new anticancer therapies.

The synthesis of 2-(4-chloro-3-methoxyphenyl)propan-2-amine is another area where advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for facilitating further research and commercialization efforts. Additionally, green chemistry principles have been integrated into synthetic routes to minimize environmental impact, aligning with global efforts to promote sustainable chemical practices.

From a medicinal chemistry perspective, the structural diversity offered by 2-(4-chloro-3-methoxyphenyl)propan-2-amine allows for the generation of a wide range of analogs with tailored biological activities. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds. This flexibility makes it an invaluable tool for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates.

The role of computational chemistry in studying 2-(4-chloro-3-methoxyphenyl)propan-2-amine cannot be overstated. Advanced computational techniques, such as molecular modeling and quantum mechanics simulations, have provided insights into how this compound interacts with biological targets at the molecular level. These simulations help predict binding affinities, identify potential binding sites, and optimize lead structures before experimental validation. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

In conclusion, 2-(4-chloro-3-methoxyphenyl)propan-2-amine (CAS No. 1521953-71-8) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural features, combined with recent breakthroughs in synthetic methodologies and computational biology, position it as a promising candidate for further research and development. As scientists continue to explore its potential, this compound is poised to contribute to the discovery of novel treatments that address some of today's most pressing medical challenges.